Cas no 731827-68-2 (Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[4-(phenylazo)phenyl]amino]ethyl ester (9CI))
731827-68-2 structure
Product Name:Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[4-(phenylazo)phenyl]amino]ethyl ester (9CI)
CAS No:731827-68-2
MF:C24H22N4O5S
MW:478.520284175873
CID:5987412
PubChem ID:5823970
Update Time:2023-12-13
Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[4-(phenylazo)phenyl]amino]ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- AKOS033912113
- DTXSID501039190
- 731827-68-2
- Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[4-(phenylazo)phenyl]amino]ethyl ester (9CI)
-
- Inchi: 1S/C24H22N4O5S/c29-23(26-20-11-13-22(14-12-20)28-27-21-9-5-2-6-10-21)18-33-24(30)17-25-34(31,32)16-15-19-7-3-1-4-8-19/h1-16,25H,17-18H2,(H,26,29)/b16-15?,28-27+
- InChI Key: KYVXUDQFPNAHSD-IQJFVVIMSA-N
- SMILES: S(C=CC1C=CC=CC=1)(NCC(=O)OCC(NC1C=CC(=CC=1)/N=N/C1C=CC=CC=1)=O)(=O)=O
Computed Properties
- Exact Mass: 478.13109099g/mol
- Monoisotopic Mass: 478.13109099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 804
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.9
- Topological Polar Surface Area: 135Ų
Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[4-(phenylazo)phenyl]amino]ethyl ester (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26589249-0.05g |
{[4-(2-phenyldiazen-1-yl)phenyl]carbamoyl}methyl 2-(2-phenylethenesulfonamido)acetate |
731827-68-2 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[4-(phenylazo)phenyl]amino]ethyl ester (9CI) Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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